Cas no 155835-98-6 (b-D-xylo-Hexopyranoside,2-propen-1-yl 3-deoxy-)

b-D-xylo-Hexopyranoside,2-propen-1-yl 3-deoxy- structure
155835-98-6 structure
Product Name:b-D-xylo-Hexopyranoside,2-propen-1-yl 3-deoxy-
CAS No:155835-98-6
MF:C9H16O5
MW:204.220343589783
CID:169625
PubChem ID:190820
Update Time:2025-04-19

b-D-xylo-Hexopyranoside,2-propen-1-yl 3-deoxy- Chemical and Physical Properties

Names and Identifiers

    • b-D-xylo-Hexopyranoside,2-propen-1-yl 3-deoxy-
    • 5,5-dimethyl-1,3-bis(oxiran-2-ylmethyl)imidazolidine-2,4-dione
    • Allyl 3-deoxy-beta-D-galactopyranoside
    • Allyl 3-deoxygalactopyranoside
    • Allyl 3-deoxy-xylo-hexopyranoside
    • prop-2-en-1-yl 3-deoxy-beta-D-xylo-hexopyranoside
    • DTXSID70935294
    • 155835-98-6
    • Prop-2-en-1-yl 3-deoxyhexopyranoside
    • (2R,3R,5R,6R)-2-(hydroxymethyl)-6-prop-2-enoxyoxane-3,5-diol
    • Inchi: 1S/C9H16O5/c1-2-3-13-9-7(12)4-6(11)8(5-10)14-9/h2,6-12H,1,3-5H2/t6-,7-,8-,9-/m1/s1
    • InChI Key: ZPDQCAKNFMONPK-FNCVBFRFSA-N
    • SMILES: O1[C@H]([C@@H](C[C@H]([C@H]1CO)O)O)OCC=C

Computed Properties

  • Exact Mass: 204.1
  • Monoisotopic Mass: 204.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 401.2°Cat760mmHg
  • Flash Point: 196.4°C
  • Refractive Index: 1.522
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